Fexofenadine-d6
Fexofenadine-d6
Fexofenadine-D6 is isotope labelled Fexofenadine, which is a metabolite of Terfenadine.
Brand Name:
Vulcanchem
CAS No.:
548783-71-7
VCID:
VC0196416
InChI:
InChI=1S/C32H39NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36)/i1D3,2D3
SMILES:
CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O
Molecular Formula:
C32H39NO4
Molecular Weight:
507.7 g/mol
Fexofenadine-d6
CAS No.: 548783-71-7
Cat. No.: VC0196416
Molecular Formula: C32H39NO4
Molecular Weight: 507.7 g/mol
Purity: 99% HPLC
* For research use only. Not for human or veterinary use.
Specification
| Description | Fexofenadine-D6 is isotope labelled Fexofenadine, which is a metabolite of Terfenadine. |
|---|---|
| CAS No. | 548783-71-7 |
| Molecular Formula | C32H39NO4 |
| Molecular Weight | 507.7 g/mol |
| IUPAC Name | 3,3,3-trideuterio-2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-(trideuteriomethyl)propanoic acid |
| Standard InChI | InChI=1S/C32H39NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36)/i1D3,2D3 |
| Standard InChI Key | RWTNPBWLLIMQHL-WFGJKAKNSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)(C(=O)O)C([2H])([2H])[2H] |
| SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O |
| Canonical SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O |
| Appearance | White Solid |
| Melting Point | >213 °C |
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